Cas no 26526-78-3 (ethyl 2-cyanododecanoate)

ethyl 2-cyanododecanoate structure
ethyl 2-cyanododecanoate structure
Product Name:ethyl 2-cyanododecanoate
CAS No:26526-78-3
MF:C15H27NO2
MW:253.380384683609
MDL:MFCD06210973
CID:1427509
PubChem ID:14894523
Update Time:2025-04-20

ethyl 2-cyanododecanoate Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 2-cyano-, ethyl ester
    • ethyl 2-cyanododecanoate
    • 26526-78-3
    • DTXSID40565067
    • 2-cyano-dodecanoic acid ethyl ester
    • ethyl2-cyanododecanoate
    • EN300-225096
    • BBA52678
    • MDL: MFCD06210973
    • Inchi: 1S/C15H27NO2/c1-3-5-6-7-8-9-10-11-12-14(13-16)15(17)18-4-2/h14H,3-12H2,1-2H3
    • InChI Key: XRSUODJXMVOWOM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)CCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 253.20431
  • Monoisotopic Mass: 253.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09

ethyl 2-cyanododecanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-225096-0.05g
ethyl 2-cyanododecanoate
26526-78-3 95%
0.05g
$212.0 2024-06-20
Enamine
EN300-225096-0.1g
ethyl 2-cyanododecanoate
26526-78-3 95%
0.1g
$317.0 2024-06-20
Enamine
EN300-225096-0.25g
ethyl 2-cyanododecanoate
26526-78-3 95%
0.25g
$452.0 2024-06-20
Enamine
EN300-225096-0.5g
ethyl 2-cyanododecanoate
26526-78-3 95%
0.5g
$713.0 2024-06-20
Enamine
EN300-225096-1.0g
ethyl 2-cyanododecanoate
26526-78-3 95%
1.0g
$914.0 2024-06-20
Enamine
EN300-225096-2.5g
ethyl 2-cyanododecanoate
26526-78-3 95%
2.5g
$1791.0 2024-06-20
Enamine
EN300-225096-5.0g
ethyl 2-cyanododecanoate
26526-78-3 95%
5.0g
$2650.0 2024-06-20
Enamine
EN300-225096-10.0g
ethyl 2-cyanododecanoate
26526-78-3 95%
10.0g
$3929.0 2024-06-20
Enamine
EN300-225096-1g
ethyl 2-cyanododecanoate
26526-78-3 95%
1g
$914.0 2023-09-15
Enamine
EN300-225096-5g
ethyl 2-cyanododecanoate
26526-78-3 95%
5g
$2650.0 2023-09-15
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司